8-Bromo-2,4-dimethyl-1,4-dihydroisoquinolin-3-one

• Molecular Formula: C11H12BrNO
• Molecular Weight: 254.12 g/mol
• IUPAC Name: 8-bromo-2,4-dimethyl-1,4-dihydroisoquinolin-3-one
• InChI: InChI=1S/C11H12BrNO/c1-7-8-4-3-5-10(12)9(8)6-13(2)11(7)14/h3-5,7H,6H2,1-2H3
• InChI Key: AMLLJDWSKQFVOP-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(CN(C1=O)C)C(=CC=C2)Br

Description

8-Bromo-2,4-dimethyl-1,4-dihydroisoquinolin-3-one is a brominated derivative of 1,4-dihydroisoquinolin-3-one, a compound belonging to the isoquinoline family. Isoquinolines are heterocyclic aromatic organic compounds, structurally similar to quinolines, and are known for their diverse biological and chemical properties.

Synthetic Routes and Reaction Conditions:

• Bromination Reaction: The compound can be synthesized through the bromination of 2,4-dimethyl-1,4-dihydroisoquinolin-3-one using bromine (Br2) in an appropriate solvent like dichloromethane (CH2Cl2) at room temperature.

• Reductive Amination: Another method involves the reductive amination of 2,4-dimethyl-1,4-dihydroisoquinolin-3-one with an appropriate amine and reducing agent, followed by bromination.

Industrial Production Methods: Industrial production typically involves large-scale bromination reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and safety.

Types of Reactions:

• Oxidation: Oxidation reactions can convert 8-Bromo-2,4-dimethyl-1,4-dihydroisoquinolin-3-one to its corresponding oxo derivatives.

• Reduction: Reduction reactions can reduce the bromine atom, leading to the formation of the corresponding hydrobromide.

• Substitution Reactions: Substitution reactions, such as nucleophilic substitution, can replace the bromine atom with other functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) are often used.

• Substitution: Nucleophiles like sodium azide (NaN3) and reaction conditions such as elevated temperatures and polar solvents are typically employed.

Major Products Formed:

• Oxidation Products: Various oxo derivatives depending on the specific oxidizing agent used.

• Reduction Products: Hydrobromides and other reduced derivatives.

• Substitution Products: Derivatives with different functional groups replacing the bromine atom.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, particularly in the construction of complex molecules. Biology: It serves as a probe in biological studies to understand enzyme mechanisms and interactions. Medicine: Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism by which 8-Bromo-2,4-dimethyl-1,4-dihydroisoquinolin-3-one exerts its effects depends on its specific application. For example, in drug discovery, it may interact with specific molecular targets such as enzymes or receptors, leading to biological responses. The exact pathways and molecular targets involved would vary based on the context of its use.

Comparison with Similar Compounds

• 2,4-Dimethyl-1,4-dihydroisoquinolin-3-one: The parent compound without the bromine atom.

• 8-Bromo-1,4-dihydroisoquinolin-3-one: A structurally similar compound with a different position of the bromine atom.

• 8-Bromo-2-methyl-1,4-dihydroisoquinolin-3-one: A compound with a single methyl group instead of two.

This comprehensive overview provides a detailed understanding of 8-Bromo-2,4-dimethyl-1,4-dihydroisoquinolin-3-one, its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds